Cas no 7274-08-0 (20:3 Cholesteryl ester)

• Product Name: 20:3 Cholesteryl ester
• CAS No: 7274-08-0
• Molecular Formula: C₄₇H₇₈O₂
• Molecular Weight: 675.1210
• CID: 977472
• PubChem ID: 14274976

20:3 Cholesteryl ester Properties

Names and Identifiers

• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (8Z,11Z,14Z)-icosa-8,11,14-trienoate
• Cholesteryl eicosatrienoic acid
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclope
• 20:3 Cholesteryl ester
• CE(20:3)
• CE(20:3(8Z,11Z,14Z))
• CE 20:3
• LMST01020013
• Cholesteryl 8,11,14-Eicosatrienoate
• cholesteryl (8Z,11Z,14Z)-eicosatrienoate
• cholesteryl (8Z,11Z,14Z)-icosa-8,11,14-trienoate
• cholest-5-en-3beta-yl (8Z,11Z,14Z-eicosatrienoate)
• AKOS040756198
• CHEBI:84346
• DTXSID101188151
• Cholesteryl Homo-?-Linolenate
• (3beta)-cholest-5-en-3-yl (8Z,11Z,14Z)-icosa-8,11,14-trienoate
• cholesteryl all-cis-icosa-8,11,14-trienoate
• (3beta)-Cholest-5-en-3-yl (8Z,11Z,14Z)-8,11,14-eicosatrienoate
• 7274-08-0
• Q27157695
• Cholesteryl Homo-??-Linolenate
• (3I(2))-Cholest-5-en-3-yl (8Z,11Z,14Z)-8,11,14-eicosatrienoate
• HY-113448
• CS-0059591

• InChIKey： MLPRJPSMAFZPLA-BBFGHUFCSA-N
• Inchi： 1S/C47H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-45(48)49-40-32-34-46(5)39(36-40)28-29-41-43-31-30-42(38(4)26-24-25-37(2)3)47(43,6)35-33-44(41)46/h11-12,14-15,17-18,28,37-38,40-44H,7-10,13,16,19-27,29-36H2,1-6H3/b12-11-,15-14-,18-17-/t38-,40+,41+,42-,43+,44+,46+,47-/m1/s1
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(/[H])\C([H])([H])/C(/[H])=C(/[H])\C([H])([H])/C(/[H])=C(/[H])\C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

• Exact Mass: 674.60018173 g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 22
• Monoisotopic Mass: 674.60018173 g/mol
• Heavy Atom Count: 49
• Complexity: 1090
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 16.3
• Topological Polar Surface Area: 26.3
• Molecular Weight: 675.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters